
Decoding the Certificate of Analysis for Vitamin
K1-d4: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vitamin K1-d4

Cat. No.: B12410918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive explanation of the Certificate of Analysis (CoA)

for Vitamin K1-d4 (Phylloquinone-d4), a deuterated internal standard crucial for accurate

quantification in bioanalytical studies. Understanding the data presented in a CoA is paramount

for ensuring the quality, reliability, and reproducibility of experimental results. This document will

dissect the key components of a typical Vitamin K1-d4 CoA, detailing the analytical

methodologies employed and presenting the data in a clear, structured format.

Quantitative Data Summary
A Certificate of Analysis for Vitamin K1-d4 provides critical data on the identity, purity, and

quality of the material. The following tables summarize the typical tests and specifications.

Table 1: Identification and Physical Properties
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Test Specification Result

Product Name Vitamin K1-d4 Conforms

CAS Number 5172-18-9 Conforms

Molecular Formula C₃₁H₄₂D₄O₂ Conforms

Molecular Weight 454.72 g/mol Conforms

Appearance
Clear, yellow to amber, viscous

liquid
Conforms

Solubility

Soluble in ethanol, methanol,

acetonitrile, and other organic

solvents. Insoluble in water.

Conforms

Table 2: Purity and Quality
Test Specification Result

Chemical Purity (by HPLC) ≥ 98.0%[1] 99.5%

Isotopic Purity (by MS) ≥ 98% Deuterium Incorporation 99.2%

Residual Solvents (by GC-HS)
Meets USP <467>

requirements[2][3]
Conforms

Heavy Metals (by ICP-MS)
Meets USP <232>

requirements
Conforms

Menadione Not Detected Conforms

Experimental Protocols
The following sections detail the methodologies used to generate the data presented in the

Certificate of Analysis.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
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Purpose: To determine the chemical purity of Vitamin K1-d4 and to separate it from any non-

deuterated Vitamin K1 and other related impurities.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV or PDA detector.

Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm) is commonly used.

Mobile Phase: A gradient or isocratic mixture of organic solvents such as methanol,

acetonitrile, and water. A typical mobile phase could be a gradient of methanol and water.

Flow Rate: Approximately 1.0 mL/min.

Detection: UV detection at a wavelength of 254 nm.

Sample Preparation: A stock solution of Vitamin K1-d4 is prepared in a suitable organic

solvent (e.g., methanol or isopropanol) at a concentration of approximately 1 mg/mL. This is

then diluted to a working concentration (e.g., 0.1 mg/mL) with the mobile phase.

Analysis: The sample is injected into the HPLC system, and the peak area of Vitamin K1-d4
is compared to the total area of all peaks in the chromatogram to calculate the purity.

Mass Spectrometry (MS) for Isotopic Purity
Purpose: To confirm the molecular weight of Vitamin K1-d4 and to determine the level of

deuterium incorporation (isotopic enrichment).

Methodology:

Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or

Orbitrap instrument, coupled with an appropriate ionization source (e.g., Electrospray

Ionization - ESI or Atmospheric Pressure Chemical Ionization - APCI).

Sample Introduction: The sample can be introduced via direct infusion or through an LC

system.
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Data Acquisition: The mass spectrometer is operated in full scan mode to acquire the mass

spectrum of the sample.

Analysis: The isotopic distribution of the molecular ion peak is analyzed. The relative

intensities of the peaks corresponding to the unlabeled (d0) and deuterated (d4) forms of

Vitamin K1 are used to calculate the isotopic purity. The percentage of deuterium

incorporation is calculated as: % D incorporation = [Intensity(d4) / (Intensity(d0) +

Intensity(d4))] x 100

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
Purpose: To confirm the chemical structure of Vitamin K1-d4 and the position of the deuterium

labels.

Methodology:

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: A deuterated solvent in which the sample is soluble, such as chloroform-d (CDCl₃)

or methanol-d₄ (CD₃OD).

Experiments: ¹H NMR and ¹³C NMR spectra are acquired.

Analysis: The ¹H NMR spectrum is analyzed to confirm the absence of signals at the

positions where deuterium atoms have been incorporated. The chemical shifts and coupling

constants of the remaining protons are compared to the spectrum of unlabeled Vitamin K1 to

ensure the structural integrity of the molecule. ¹³C NMR can also be used to confirm the

structure.

Gas Chromatography-Headspace (GC-HS) for Residual
Solvents
Purpose: To identify and quantify any residual volatile organic solvents from the manufacturing

process, according to USP <467> guidelines.

Methodology:
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Instrumentation: A gas chromatograph equipped with a headspace autosampler and a Flame

Ionization Detector (FID).

Column: A column suitable for residual solvent analysis, such as a G43 phase.

Sample Preparation: A known amount of the Vitamin K1-d4 sample is weighed into a

headspace vial and dissolved in a suitable solvent (e.g., dimethyl sulfoxide).

Analysis: The vial is heated to volatilize the solvents, and a sample of the headspace gas is

injected into the GC. The retention times and peak areas of any detected solvents are

compared to those of a standard mixture of known residual solvents to identify and quantify

them. The results are then compared against the limits set in USP <467>.

Inductively Coupled Plasma-Mass Spectrometry (ICP-
MS) for Heavy Metals
Purpose: To detect and quantify trace amounts of heavy metal impurities, in accordance with

USP <232> limits.

Methodology:

Instrumentation: An Inductively Coupled Plasma-Mass Spectrometer.

Sample Preparation: The Vitamin K1-d4 sample is digested using a mixture of strong acids

(e.g., nitric acid and hydrochloric acid) in a closed-vessel microwave digestion system to

bring the metals into solution.

Analysis: The digested sample solution is introduced into the ICP-MS. The instrument

atomizes and ionizes the elements in the sample, and the mass spectrometer separates and

detects the ions based on their mass-to-charge ratio. The concentrations of the target heavy

metals (e.g., lead, arsenic, cadmium, mercury) are determined by comparing the signal

intensities to those of certified reference materials. The results are then compared to the

permissible daily exposure (PDE) limits outlined in USP <232>.

Visualizations
Chemical Structure of Vitamin K1-d4
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Caption: Chemical structure of Vitamin K1-d4.

Analytical Workflow for Certificate of Analysis
Generation
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Caption: Workflow for generating a Vitamin K1-d4 Certificate of Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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